Cas no 2679940-11-3 (tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate)

Tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a fluoro substituent and a methoxycarbonylmethyl side chain. Its stereochemistry at the 2R and 4S positions makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals requiring precise spatial orientation. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. The fluorine atom introduces electronic and steric effects, influencing reactivity and binding properties. This compound is useful in medicinal chemistry for constructing bioactive molecules, including protease inhibitors and receptor modulators. Its well-defined structure and functional group versatility facilitate controlled derivatization in complex synthetic routes.
tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate structure
2679940-11-3 structure
Product Name:tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate
CAS No:2679940-11-3
MF:C12H20FNO4
MW:261.289907455444
CID:5645347
PubChem ID:46840516
Update Time:2025-05-20

tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL8372670
    • tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate
    • EN300-28281002
    • 2679940-11-3
    • Inchi: 1S/C12H20FNO4/c1-12(2,3)18-11(16)14-7-8(13)5-9(14)6-10(15)17-4/h8-9H,5-7H2,1-4H3/t8-,9-/m0/s1
    • InChI Key: LSYZKCWPNDPQME-IUCAKERBSA-N
    • SMILES: F[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](CC(=O)OC)C1

Computed Properties

  • Exact Mass: 261.13763628g/mol
  • Monoisotopic Mass: 261.13763628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.8Ų

tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate

tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate, identified by the CAS number 2679940-11-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule is characterized by a pyrrolidine ring system substituted with a tert-butyl group, a fluoro atom, and a 2-methoxy-2-oxoethyl moiety, all arranged in a specific stereochemical configuration.

The stereochemistry of the compound, denoted by the (2R,4S) configuration, plays a crucial role in determining its physical and chemical properties. Stereoisomers often exhibit distinct behaviors in terms of solubility, reactivity, and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic profiles and minimizing adverse effects. This compound's unique stereochemical arrangement makes it a valuable candidate for exploring enantioselective synthesis and its potential applications in asymmetric catalysis.

One of the most notable aspects of tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate is its role as an intermediate in the synthesis of bioactive molecules. Its structure provides multiple functional groups that can be further modified to generate derivatives with enhanced biological activity. For instance, the carboxylate group can be converted into various esters or amides, while the fluoro atom can serve as a directing group for further substitution reactions. These modifications open up avenues for exploring its potential as an anti-inflammatory agent or an analgesic.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one. By employing density functional theory (DFT) calculations, scientists can gain insights into the molecule's electronic structure and its reactivity towards nucleophilic or electrophilic attacks. Such studies are essential for designing efficient synthetic pathways and understanding the molecule's behavior under different reaction conditions.

In terms of synthesis, tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate can be prepared through a multi-step process involving nucleophilic substitutions, ring-forming reactions, and stereoselective reductions. The use of chiral catalysts has been particularly effective in controlling the stereochemistry during these reactions. For example, Sharpless asymmetric epoxidation or Evans' oxazaborolidine catalysis can be employed to achieve high enantioselectivity in key steps of the synthesis.

The application of this compound extends beyond traditional pharmaceuticals. Its structural features make it a promising candidate for materials science applications, such as polymer synthesis or as a building block for advanced materials with tailored properties. The presence of electron-withdrawing groups like the fluoro atom and methoxy group can influence the electronic properties of polymers derived from this compound, potentially leading to novel materials with applications in electronics or energy storage.

In conclusion, tert-butyl (2R,4S)-4-fluoro-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate is a versatile compound with significant potential across multiple disciplines. Its unique stereochemistry and functional groups make it an attractive target for both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative chemical products and therapeutic agents.

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